1-(1-Aminopiperidin-3-yl)ethan-1-ol
Overview
Description
Scientific Research Applications
Novel Fluorescent Chemosensor
A study detailed the synthesis of dimethylfuran tethered 2-aminopyridine-3-carbonitriles, highlighting a method that could potentially apply to derivatives of "1-(1-Aminopiperidin-3-yl)ethan-1-ol" for the development of novel fluorescent chemosensors. This chemosensor demonstrated high sensitivity for detecting Fe3+ ions and picric acid, indicating the compound's potential in environmental monitoring and safety applications (Shylaja et al., 2020).
Synthesis of Enantiomerically Pure Compounds
Research on the synthesis of enantiomerically pure trans-(3R,4R)-4-aminopiperidin-3-ols, which serve as precursors for natural and synthetic aminohydroxylated piperidine alkaloid analogs, demonstrates the compound's significance in creating enantioselective synthesizes for pharmaceutical development (Grishina et al., 2011).
Molecular Recognition by Mass Spectrometry
A study focused on the molecular recognition of pseudodistamine isomeric precursors, including trans‐3(4)‐aminopiperidin‐4(3)‐ols, showcases the application of mass spectrometry in identifying and distinguishing isomeric structures. This implies the potential for similar compounds to be used in precise and reliable identification methods for drugs and biologically active compounds (Mazur et al., 2017).
Asymmetric Hydrogenation
The asymmetric hydrogenation of N-(1-benzylpiperidin-3-yl)-enamides to produce enantioenriched 3-aminopiperidine derivatives highlights a method for generating key pharmaceutical intermediates. This approach offers an atom-economical route to valuable enantiomers of 3-aminopiperidine, underlying the importance of such structural motifs in drug synthesis and development (Royal et al., 2016).
Future Directions
Research Triangle Institute has applied to be registered as an importer of various controlled substances, which could potentially include compounds similar to 1-(1-Aminopiperidin-3-yl)ethan-1-ol . This suggests that there may be ongoing research and potential future applications for similar compounds.
properties
IUPAC Name |
1-(1-aminopiperidin-3-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O/c1-6(10)7-3-2-4-9(8)5-7/h6-7,10H,2-5,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INXIYVXMZSNKHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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